Cas no 4743-74-2 (2-Phenyl-4-penten-2-ol)

• Product Name: 2-Phenyl-4-penten-2-ol
• CAS No: 4743-74-2
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD00060886
• CID: 85142
• PubChem ID: 87575418
• Update Time: 2025-09-22

2-Phenyl-4-penten-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Phenylpent-4-en-2-ol
• 2-Phenyl-4-penten-2-ol
• 2-Phenyl 4-penten-2-ol
• Allyl methyl phenyl carbinol
• BELRNEPYFJNSPN-UHFFFAOYSA-N
• NSC25527
• Phenyl-methyl-allyl-carbinol
• ST50407125
• P1330
• D92113
• NSC-25527
• NCGC00161128-01
• DTXSID50976569
• SY048861
• A872151
• FT-0694550
• SCHEMBL335125
• 4743-74-2
• CHEMBL1700373
• AKOS022174930
• MFCD00060886
• AS-57721
• DA-05621

• MDL： MFCD00060886
• Inchi： 1S/C11H14O/c1-3-9-11(2,12)10-7-5-4-6-8-10/h3-8,12H,1,9H2,2H3
• InChI Key： BELRNEPYFJNSPN-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=CC=1)CC=C

Computed Properties

• Exact Mass: 162.10400
• Monoisotopic Mass: 162.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: liquid
• Density: 0,99 g/cm3
• Boiling Point: 100°C/17mmHg(lit.)
• Flash Point: 132 °C
• Refractive Index: 1.5250 to 1.5280
• PSA: 20.23000
• LogP: 2.47020
• Solubility: Uncertain

2-Phenyl-4-penten-2-ol Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives